Cas no 937703-95-2 (3-n-Butyloxyphenylmagnesium bromide, 0.5M 2-MeTHF)

• Product Name: 3-n-Butyloxyphenylmagnesium bromide, 0.5M 2-MeTHF
• CAS No: 937703-95-2
• MF: C₁₀H₁₃BrMgO
• MW: 253.418622732162
• MDL: MFCD14635270
• CID: 5233107
• Update Time: 2026-03-08

3-n-Butyloxyphenylmagnesium bromide, 0.5M 2-MeTHF Chemical and Physical Properties

Names and Identifiers

• 3-n-Butyloxyphenylmagnesium bromide, 0.5M 2-MeTHF

• MDL： MFCD14635270
• Inchi： 1S/C10H13O.BrH.Mg/c1-2-3-9-11-10-7-5-4-6-8-10;;/h4-5,7-8H,2-3,9H2,1H3;1H;/q;;+1/p-1
• InChI Key： DAFPZHNJSGXQIZ-UHFFFAOYSA-M
• SMILES： O(C1C=CC=C([Mg]Br)C=1)CCCC

Additional information on 3-n-Butyloxyphenylmagnesium bromide, 0.5M 2-MeTHF

Comprehensive Analysis of 3-n-Butyloxyphenylmagnesium bromide (CAS 937703-95-2) in 0.5M 2-MeTHF Solution

In the realm of organometallic chemistry, 3-n-Butyloxyphenylmagnesium bromide (CAS 937703-95-2) stands out as a versatile Grignard reagent widely employed in synthetic organic transformations. This compound, typically supplied as a 0.5M solution in 2-methyltetrahydrofuran (2-MeTHF), has garnered significant attention from researchers due to its unique reactivity profile and compatibility with modern green chemistry principles. The choice of 2-MeTHF as solvent aligns with current industry trends toward bio-based solvents, addressing growing concerns about sustainable synthesis and environmental impact.

The molecular structure of 3-n-Butyloxyphenylmagnesium bromide features a butyloxy substituent at the meta position of the phenyl ring, which significantly influences its steric and electronic properties. This structural characteristic makes it particularly valuable for selective coupling reactions and nucleophilic additions, especially in the synthesis of complex pharmaceutical intermediates. Recent literature highlights its application in constructing chiral building blocks for drug discovery programs, answering the pharmaceutical industry's demand for efficient synthetic routes to bioactive molecules.

From a practical standpoint, the 0.5M concentration in 2-MeTHF offers several advantages that respond to common laboratory challenges. The moderate concentration provides excellent solution stability while maintaining sufficient reactivity, addressing frequent researcher inquiries about reagent shelf life and handling convenience. Moreover, 2-MeTHF demonstrates superior water immiscibility compared to traditional ether solvents, simplifying work-up procedures and reducing solvent consumption - key considerations in modern process chemistry optimization.

Thermodynamic studies of 3-n-Butyloxyphenylmagnesium bromide solutions reveal interesting insights into their aggregation behavior, a topic frequently searched by computational chemists. The butyloxy side chain induces specific solvent-solute interactions that affect the reagent's reactivity tuning, making it valuable for temperature-controlled reactions. These properties have led to its adoption in flow chemistry applications, where consistent reagent behavior is paramount for successful continuous processing implementations.

Quality control aspects of 3-n-Butyloxyphenylmagnesium bromide solutions frequently appear in analytical chemistry discussions. Advanced characterization techniques like NMR titration and Karl Fischer analysis ensure the precise determination of both concentration accuracy and water content, addressing common quality concerns raised by synthetic chemists. The development of robust QC protocols for such Grignard reagents reflects the growing emphasis on reproducible research in academic and industrial settings alike.

Emerging applications of 3-n-Butyloxyphenylmagnesium bromide in material science have sparked new research directions. Its incorporation into conjugated polymer synthesis demonstrates how traditional organometallic reagents contribute to cutting-edge organic electronics development. This intersection between classical organic synthesis and modern materials research provides compelling answers to searches about next-generation electronic materials and their synthetic origins.

The safety profile of 3-n-Butyloxyphenylmagnesium bromide solutions in 2-MeTHF represents another area of significant interest. While maintaining professional standards, researchers appreciate that 2-MeTHF offers reduced peroxide formation potential compared to conventional ethers, addressing common laboratory safety queries. Proper handling techniques for such air-sensitive reagents remain a crucial topic in chemical education and industrial training programs.

From an environmental perspective, the combination of 3-n-Butyloxyphenylmagnesium bromide with 2-MeTHF aligns with several green chemistry metrics that sustainability-focused researchers frequently investigate. The solvent's biodegradability and potential renewable sourcing contribute to improved process mass intensity calculations, making this system attractive for benign-by-design synthetic strategies. These attributes respond directly to the chemical industry's growing emphasis on sustainable manufacturing practices.

Recent advances in automated synthesis platforms have created new opportunities for utilizing 3-n-Butyloxyphenylmagnesium bromide solutions. The compatibility of 2-MeTHF with various lab automation systems addresses practical questions about high-throughput screening applications. This development particularly resonates with medicinal chemistry groups seeking to accelerate their compound library synthesis while maintaining rigorous reaction control standards.

In conclusion, 3-n-Butyloxyphenylmagnesium bromide (CAS 937703-95-2) in 0.5M 2-MeTHF solution represents a sophisticated tool for modern synthetic chemistry that intersects with multiple current research priorities. Its applications span from traditional organic synthesis to innovative material science applications, while its formulation addresses contemporary concerns about safety, sustainability, and process efficiency. As chemical research continues evolving toward more sustainable and automated paradigms, such well-characterized reagent systems will undoubtedly play increasingly important roles in scientific advancement.